Cas no 1255147-22-8 (N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide)

• Product Name: N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide
• CAS No: 1255147-22-8
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• MDL: MFCD18064552
• CID: 4691406
• Update Time: 2025-06-12

N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-2-[(pyridin-3-ylmethyl)amino]ethanesulfonamide
• N-Isopropyl-2-((pyridin-3-ylmethyl)amino)ethanesulfonamide
• T4194
• N-Isopropyl-2-[(pyridin-3-ylmethyl)amino]-ethanesulfonamide
• ethanesulfonamide, N-(1-methylethyl)-2-[(3-pyridinylmethyl)amino]-
• N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide

• MDL： MFCD18064552
• Inchi： 1S/C11H19N3O2S/c1-10(2)14-17(15,16)7-6-13-9-11-4-3-5-12-8-11/h3-5,8,10,13-14H,6-7,9H2,1-2H3
• InChI Key： RIAZOZWXBKUYEG-UHFFFAOYSA-N
• SMILES： S(CCNCC1C=NC=CC=1)(NC(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 298
• XLogP3: 0.3
• Topological Polar Surface Area: 79.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide

Comprehensive Overview of N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide (CAS No. 1255147-22-8)

N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide (CAS No. 1255147-22-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a pyridin-3-ylmethyl moiety and an isopropyl group, which contribute to its distinct chemical behavior and reactivity. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzymes and receptors involved in metabolic pathways.

The compound's molecular structure, characterized by the ethanesulfonamide backbone, offers versatility in synthetic chemistry. Its amino-ethanesulfonamide segment is known to enhance solubility and bioavailability, making it a valuable candidate for medicinal chemistry projects. Recent studies have explored its potential in modulating protein-protein interactions, a hot topic in drug development. With the growing demand for small-molecule inhibitors and biochemical probes, N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide has emerged as a compound of interest for academic and industrial laboratories alike.

In the context of current trends, this compound aligns with the search for novel sulfonamide derivatives and heterocyclic compounds, which are frequently queried in scientific databases. Its pyridine-containing structure also resonates with researchers investigating metal-chelating agents or catalysts. Furthermore, the compound's potential applications in neuropharmacology and inflammatory disease research have sparked discussions in online forums and publications, reflecting its relevance to contemporary health challenges.

From a synthetic perspective, CAS No. 1255147-22-8 is often cited in patents and journals focusing on green chemistry and sustainable synthesis. Its modular design allows for efficient modifications, catering to the rising demand for environmentally friendly chemical processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with industry standards.

As the scientific community continues to explore structure-activity relationships (SAR), N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide serves as a promising scaffold for optimizing pharmacological profiles. Its compatibility with high-throughput screening platforms further enhances its utility in modern drug discovery pipelines. With ongoing advancements in computational chemistry and AI-driven molecular design, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

In summary, N-Isopropyl-2-(pyridin-3-ylmethyl)amino-ethanesulfonamide (CAS No. 1255147-22-8) represents a compelling case study in the intersection of synthetic chemistry and biomedical research. Its multifaceted applications, coupled with its alignment with cutting-edge scientific trends, underscore its importance in both academic and industrial settings. Future studies will likely uncover additional functionalities, solidifying its position as a key player in the realm of specialty chemicals and pharmaceutical intermediates.